2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine

• IUPAC Name: 2-(3-methoxy-4-phenylmethoxyphenyl)-N-methylethanamine
• InChI: InChI=1S/C17H21NO2/c1-18-11-10-14-8-9-16(17(12-14)19-2)20-13-15-6-4-3-5-7-15/h3-9,12,18H,10-11,13H2,1-2H3
• InChI Key: UBRNVFIXTALUNI-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC(=C(C=C1)OCC2=CC=CC=C2)OC
• Molecular Formula: C17H21NO2
• DSSTOX Substance ID: DTXSID80404027
• Molecular Weight: 271.35 g/mol
• CAS RN: 38171-33-4

Description

2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine, also known as Venlafaxine, is a synthetic antidepressant drug that belongs to the class of serotonin-norepinephrine reuptake inhibitors (SNRIs). It is commonly used to treat major depressive disorder, anxiety disorders, and other mood disorders. Venlafaxine was first approved by the US FDA in 1993, and since then, it has become one of the most commonly prescribed antidepressants worldwide.

Mechanism of Action

2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine works by inhibiting the reuptake of both serotonin and norepinephrine, which are two neurotransmitters that are involved in regulating mood, anxiety, and pain perception. By blocking the reuptake of these neurotransmitters, 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine increases their levels in the brain, leading to an improvement in mood and a reduction in anxiety and pain.
Biochemical and Physiological Effects
2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine has been shown to have several biochemical and physiological effects. It increases the levels of serotonin and norepinephrine in the brain, which leads to an improvement in mood and a reduction in anxiety and pain. 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine also affects the levels of other neurotransmitters, such as dopamine and acetylcholine, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine has several advantages for use in lab experiments. It is a well-established drug with a known mechanism of action, making it a useful tool for investigating the role of serotonin and norepinephrine in various physiological and pathological processes. However, 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine also has some limitations, such as its potential for off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine. One area of interest is the development of new SNRIs with improved efficacy and fewer side effects. Another area of research is the investigation of the role of 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine in the treatment of other psychiatric and neurological disorders, such as bipolar disorder and multiple sclerosis. Additionally, there is a need for further research on the long-term effects of 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine use, particularly in vulnerable populations such as children and the elderly.

Scientific Research Applications

2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine has been extensively studied in both preclinical and clinical settings. It has been shown to be effective in treating major depressive disorder, generalized anxiety disorder, social anxiety disorder, and panic disorder. 2-(4-(Benzyloxy)-3-methoxyphenyl)-N-methylethan-1-amine has also been investigated for its potential use in treating neuropathic pain, hot flashes, and post-traumatic stress disorder.